Cas no 1342618-29-4 (4-Acetamidooxane-4-carboxylic acid)
4-Acetamidooxane-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-acetamidooxane-4-carboxylic acid
- 2H-Pyran-4-carboxylic acid, 4-(acetylamino)tetrahydro-
- 4-Acetamidooxane-4-carboxylic acid
-
- MDL: MFCD18862851
- Inchi: 1S/C8H13NO4/c1-6(10)9-8(7(11)12)2-4-13-5-3-8/h2-5H2,1H3,(H,9,10)(H,11,12)
- InChI Key: NVGWRYSICBKPHJ-UHFFFAOYSA-N
- SMILES: O1CCC(C(=O)O)(CC1)NC(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 220
- XLogP3: -0.7
- Topological Polar Surface Area: 75.6
4-Acetamidooxane-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1316590-50mg |
4-Acetamidooxane-4-carboxylic acid |
1342618-29-4 | 98% | 50mg |
¥4363 | 2023-02-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1316590-100mg |
4-Acetamidooxane-4-carboxylic acid |
1342618-29-4 | 98% | 100mg |
¥8121 | 2023-02-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1316590-250mg |
4-Acetamidooxane-4-carboxylic acid |
1342618-29-4 | 98% | 250mg |
¥10855 | 2023-02-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1316590-500mg |
4-Acetamidooxane-4-carboxylic acid |
1342618-29-4 | 98% | 500mg |
¥14661 | 2023-02-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1316590-1g |
4-Acetamidooxane-4-carboxylic acid |
1342618-29-4 | 98% | 1g |
¥21943 | 2023-02-26 | |
| Enamine | EN300-313515-1g |
4-acetamidooxane-4-carboxylic acid |
1342618-29-4 | 95% | 1g |
$871.0 | 2023-09-05 | |
| Enamine | EN300-313515-5g |
4-acetamidooxane-4-carboxylic acid |
1342618-29-4 | 95% | 5g |
$2525.0 | 2023-09-05 | |
| Enamine | EN300-313515-10g |
4-acetamidooxane-4-carboxylic acid |
1342618-29-4 | 95% | 10g |
$3746.0 | 2023-09-05 | |
| Enamine | EN300-313515-0.05g |
4-acetamidooxane-4-carboxylic acid |
1342618-29-4 | 95.0% | 0.05g |
$202.0 | 2025-03-19 | |
| Enamine | EN300-313515-0.1g |
4-acetamidooxane-4-carboxylic acid |
1342618-29-4 | 95.0% | 0.1g |
$301.0 | 2025-03-19 |
4-Acetamidooxane-4-carboxylic acid Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 4-Acetamidooxane-4-carboxylic acid
Introduction to 4-Acetamidooxane-4-carboxylic acid (CAS No. 1342618-29-4)
4-Acetamidooxane-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1342618-29-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This oxane derivative featuring an acetamide substituent exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for drug development. The compound's molecular framework, characterized by a cyclic ether backbone and an amide functional group, positions it as a versatile building block for more complex molecules.
The chemical structure of 4-Acetamidooxane-4-carboxylic acid consists of a five-membered heterocyclic ring containing an oxygen atom, with an amide group (-CONH₂) and a carboxylic acid (-COOH) moiety attached to the fourth carbon atom. This configuration imparts both polar and hydrophobic characteristics to the molecule, facilitating its interaction with biological targets. The presence of the acetamide group not only enhances solubility in polar solvents but also introduces reactivity suitable for further functionalization, making it a preferred choice in medicinal chemistry.
In recent years, there has been growing interest in oxane derivatives due to their potential applications in pharmaceuticals. The rigid cyclic structure of oxanes provides stability, while the functional groups allow for modifications that can tailor biological activity. Specifically, 4-Acetamidooxane-4-carboxylic acid has been explored in the synthesis of bioactive molecules targeting various therapeutic areas. Its role as a precursor in constructing complex scaffolds has been highlighted in studies focusing on enzyme inhibition and receptor binding.
One of the most compelling aspects of 4-Acetamidooxane-4-carboxylic acid is its utility in the development of novel pharmacophores. Researchers have leveraged its structural features to design molecules with improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity. For instance, derivatives of this compound have been investigated for their potential as protease inhibitors, which are crucial in treating inflammatory diseases and cancer. The ability to modify the oxane ring while retaining the acetamide functionality allows for fine-tuning of molecular interactions, leading to more effective drug candidates.
The synthesis of 4-Acetamidooxane-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high yields and enantiopurity. These techniques are essential for producing derivatives with specific stereochemical requirements, which are often critical for biological activity. Recent advancements in flow chemistry have also enabled more efficient and scalable production processes for this compound.
From a computational chemistry perspective, 4-Acetamidooxane-4-carboxylic acid has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of optimized derivatives. These studies have revealed that subtle modifications to the oxane ring can significantly alter binding affinity and selectivity, highlighting the importance of structure-activity relationship (SAR) analysis.
The pharmaceutical industry has shown particular interest in oxane-based compounds due to their reported efficacy in preclinical models. While 4-Acetamidooxane-4-carboxylic acid itself may not be directly used as a therapeutic agent, its role as a key intermediate has led to several promising drug candidates entering clinical trials. These include molecules targeting neurological disorders, where oxane derivatives have demonstrated potential in modulating neurotransmitter activity. The compound's versatility makes it an attractive scaffold for further innovation in drug discovery.
In conclusion, 4-Acetamidooxane-4-carboxylic acid (CAS No. 1342618-29-4) represents a fascinating example of how structural complexity can be harnessed for therapeutic benefit. Its unique combination of functional groups and structural rigidity positions it as a valuable tool in synthetic chemistry and drug development. As research continues to uncover new applications for this compound and its derivatives, its significance in pharmaceutical science is likely to grow further.
1342618-29-4 (4-Acetamidooxane-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)